Cas no 898749-19-4 (2-Chloro-3'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 2-Chloro-3'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898749-19-4
• MF: C₁₈H₁₆ClNO
• MW: 297.778743743896
• MDL: MFCD03842375
• CID: 870001
• PubChem ID: 24725097
• Update Time: 2025-09-24

2-Chloro-3'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 2-CHLORO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
• MFCD03842375
• (2-Chlorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• DTXSID20643493
• 1-{[3-(2-chlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• AKOS016020893
• (2-Chlorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 2-CHLORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 898749-19-4
• 2-Chloro-3'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842375
• Inchi： 1S/C18H16ClNO/c19-17-9-2-1-8-16(17)18(21)15-7-5-6-14(12-15)13-20-10-3-4-11-20/h1-9,12H,10-11,13H2
• InChI Key： BZPCMCGQCDZMHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=CC=CC(=C1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 297.09200
• Monoisotopic Mass: 297.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.88070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones